Cas no 119-44-8 (Xanthopterin)

• Product Name: Xanthopterin
• CAS No: 119-44-8
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 178429
• Update Time: 2025-05-21

Xanthopterin Chemical and Physical Properties

Names and Identifiers

• 4,6-Pteridinedione,2-amino-3,5-dihydro-
• 2-AMINO-4,6-DIHYDROXYPTERIDENE
• 2-aminopteridine-4(3H),6(5H)-dione
• 4,6-Pteridinedione,2-amino-1,5-dihydro-(9CI)
• 2-AMINO-1,5-DIHYDROPTERIDINE-4,6-DIONE
• 2-Amino-4,6(1H,5H)-pteridinedione
• 2-Amino-4-oxo-6-hydroxy-3,4-dihydropteridine
• 2-amino-1,5-dihydropteridine-4,6-quinone
• Yeast powder
• XANTHOPTERIN
• XANTHOPTERIN(RG)
• 2-amino-1,5-dihydro-4,6-pteridinedione
• 2-Amino-3,5-dihydro-pteridin-4,6-dion
• 2-amino-3,5-dihydro-pteridine-4,6-dione
• 2-azanyl-1,5-dihydropteridine-4,6-dione
• xanthopterine
• YMast Mxtrant
• 2-AMINO-6-HYDROXY-3,4-DIHYDROPTERIDIN-4-ONE
• Ksantopterin
• 2-amino-3,5-dihydropteridine-4,6-dione
• 2-Amino-4,6-pteridinediol
• 2-Amino-4,6-dihydroxypteridine
• V66551EU1R
• NSC41836
• 2-Amino-4,5-b]pyrazine
• 4, 2-amino-1,5-dihydro-
• 6-hydroxypterin
• Xanthopterinmonohydrat
• Spectrum_001289
• SpecPlus_000310
• 2-Amino-1,5-dihydro-4,6-pteridine
• Xanthopterin

• Inchi： 1S/C6H5N5O2/c7-6-10-4-3(5(13)11-6)9-2(12)1-8-4/h1H,(H,9,12)(H3,7,8,10,11,13)
• InChI Key： VURKRJGMSKJIQX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CC(N2)=O)N=C(N)N1

Computed Properties

• Exact Mass: 179.04400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 29
• XLogP3: -2.1
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.5590
• Melting Point: 410 C
• Boiling Point: 311.64°C (rough estimate)
• Refractive Index: 1.9900 (estimate)
• PSA: 117.52000
• LogP: -0.83020
• pka: 6.59(at 20℃)

Xanthopterin Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives

Additional information on Xanthopterin

Xanthopterin: A Comprehensive Overview

Xanthopterin, also known by its CAS No. 119-44-8, is a naturally occurring compound that has garnered significant attention in the scientific community due to its diverse biological activities and potential applications in various fields. This compound, often referred to as Xanthopterin, is a derivative of riboflavin (vitamin B2) and belongs to the family of flavoproteins. Its unique chemical structure and functional groups make it a subject of interest for researchers exploring its role in cellular processes, disease treatment, and nutraceutical development.

Recent studies have highlighted the antioxidant properties of Xanthopterin, which play a crucial role in combating oxidative stress—a condition linked to numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. The compound's ability to neutralize free radicals and modulate cellular signaling pathways has positioned it as a promising candidate for therapeutic interventions. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that Xanthopterin derivatives exhibit potent antioxidant activity, making them potential agents for preventing oxidative damage in tissues.

In addition to its antioxidant properties, Xanthopterin has been investigated for its anti-inflammatory effects. Chronic inflammation is a underlying factor in many chronic diseases, and compounds like Xanthopterin that can modulate inflammatory pathways are of great interest to researchers. A study conducted at the University of California revealed that Xanthopterin significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This finding suggests that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to conventional treatments.

The neuroprotective potential of Xanthopterin is another area that has attracted significant research attention. Given the increasing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, there is an urgent need for effective therapeutic agents. Preclinical studies have shown that Xanthopterin can protect neurons from oxidative stress-induced damage and promote neurogenesis. These findings were corroborated by experiments in animal models of Alzheimer's disease, where administration of Xanthopterin led to improved cognitive function and reduced amyloid-beta deposition.

Moreover, Xanthopterin has been explored for its anticancer properties. Cancer remains one of the leading causes of death worldwide, and there is a pressing need for innovative therapies with higher efficacy and lower toxicity. Research published in *Oncotarget* demonstrated that Xanthopterin derivatives induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity makes Xanthopterin a potential candidate for targeted cancer therapy.

Another intriguing aspect of Xanthopterin is its role in metabolic regulation. With the global obesity epidemic and associated metabolic disorders like diabetes on the rise, compounds that can modulate metabolic pathways are highly sought after. Studies have shown that Xanthopterin can enhance insulin sensitivity and improve glucose metabolism in diabetic mice models. These findings suggest that the compound could be developed into a novel adjunct therapy for managing type 2 diabetes.

The synthesis and modification of Xanthopterin have also been areas of active research. Scientists are exploring various methods to enhance its bioavailability and stability, which are critical factors for its therapeutic application. For example, researchers at Kyoto University have developed nanoparticle formulations of Xanthopterin that significantly improve its solubility and delivery efficiency to target tissues.

In conclusion, Xanthopterin (CAS No. 119-44-8) is a multifaceted compound with immense potential in the fields of medicine, nutrition, and biotechnology. Its antioxidant, anti-inflammatory, neuroprotective, anticancerous, and metabolic-regulating properties make it a subject of intense research interest. As advancements in synthetic chemistry and drug delivery systems continue to evolve, the future prospects for Xanthopterin-based therapies are highly promising.